Cas no 18295-66-4 (Silane, [(1-ethoxyethenyl)oxy]trimethyl-)

• Product Name: Silane, [(1-ethoxyethenyl)oxy]trimethyl-
• CAS No: 18295-66-4
• MF: C₇H₁₆O₂Si
• MW: 160.286243438721
• CID: 1376481
• PubChem ID: 9815281
• Update Time: 2025-10-24

Silane, [(1-ethoxyethenyl)oxy]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [(1-ethoxyethenyl)oxy]trimethyl-
• 1-ethoxyethenoxy(trimethyl)silane
• 18295-66-4
• 1-ethoxyvinyloxytrimethylsilane
• DS-019398
• 1-ethoxy-1-trimethylsiloxyethene
• KWKPPZVLRABURT-UHFFFAOYSA-N
• DTXSID50431123
• ((1-ETHOXYVINYL)OXY)TRIMETHYLSILANE
• 1-(Trimethylsilyloxy)-ethoxyethene ethylacetate-trimethylsilylenol ether
• [(1-ETHOXYETHENYL)OXY]TRIMETHYLSILANE
• 1-ethoxy-1-trimethylsilyloxyethylene
• SCHEMBL1887060
• [(1-ethoxyvinyl)oxy](trimethyl)silane

• Inchi： 1S/C7H16O2Si/c1-6-8-7(2)9-10(3,4)5/h2,6H2,1,3-5H3
• InChI Key： KWKPPZVLRABURT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(=C)OCC

Computed Properties

• Exact Mass: 160.091956283g/mol
• Monoisotopic Mass: 160.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.855±0.06 g/cm3(Predicted)
• Boiling Point: 132.8±23.0 °C(Predicted)
• PSA: 18.46000
• LogP: 2.34560

Additional information on Silane, [(1-ethoxyethenyl)oxy]trimethyl-

Comprehensive Guide to Silane, [(1-ethoxyethenyl)oxy]trimethyl- (CAS No. 18295-66-4): Properties, Applications, and Industry Trends

Silane, [(1-ethoxyethenyl)oxy]trimethyl- (CAS No. 18295-66-4) is a specialized organosilicon compound gaining traction in advanced material science and industrial applications. This trimethylsilane derivative features a unique ethoxyethenyloxy functional group, enabling versatile reactivity for surface modification, adhesion promotion, and polymer synthesis. Its molecular structure combines the stability of silicon-based compounds with the reactivity of vinyl ethers, making it valuable for creating hybrid organic-inorganic materials.

Recent studies highlight the growing demand for functional silanes like 18295-66-4 in green chemistry initiatives. Researchers are exploring its potential as a crosslinking agent in biodegradable polymers and as a surface treatment for renewable energy materials. The compound's ability to form stable bonds with both organic and inorganic substrates makes it particularly useful in nanotechnology applications, where precise interfacial control is crucial for device performance.

In the coatings industry, [(1-ethoxyethenyl)oxy]trimethylsilane demonstrates exceptional performance as a primer additive for metal substrates. Its dual functionality allows for improved adhesion between dissimilar materials while maintaining excellent moisture resistance. This has led to increased adoption in automotive coatings and electronic encapsulation systems, where durability under harsh environmental conditions is paramount.

The synthesis of CAS 18295-66-4 typically involves the reaction of trimethylchlorosilane with 1-ethoxyethenol under controlled conditions. Manufacturers are developing more sustainable production methods, including solvent-free processes and catalytic systems that minimize waste. These innovations align with the broader industry shift toward eco-friendly chemical manufacturing practices that reduce environmental impact.

Analytical characterization of Silane, [(1-ethoxyethenyl)oxy]trimethyl- reveals important physicochemical properties. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor. It exhibits moderate volatility and should be stored under inert atmosphere to prevent premature polymerization. Advanced techniques like FTIR spectroscopy and NMR analysis confirm the presence of both siloxane and vinyl ether functionalities in the molecular structure.

Emerging applications for this organosilicon compound include its use as a coupling agent in composite materials for aerospace applications. The aviation industry values its ability to enhance fiber-matrix adhesion in carbon fiber reinforced polymers while reducing overall weight. This aligns with current market demands for lightweight structural materials that improve fuel efficiency without compromising mechanical performance.

Quality control standards for 18295-66-4 require rigorous testing of purity and reactivity. Reputable suppliers provide detailed technical data sheets including parameters such as refractive index, density, and boiling point range. Batch-to-batch consistency is particularly important for applications in electronic grade materials where trace impurities can affect device reliability.

From a regulatory perspective, proper handling of [(1-ethoxyethenyl)oxy]trimethylsilane requires standard laboratory precautions. While not classified as hazardous under normal conditions, users should implement appropriate chemical safety protocols including adequate ventilation and personal protective equipment. The compound's stability profile makes it suitable for various industrial processes without requiring specialized containment systems.

The global market for functional silanes like CAS 18295-66-4 is projected to grow significantly, driven by expansion in renewable energy technologies and advanced electronics. Solar panel manufacturers increasingly utilize such compounds for anti-reflective coatings and encapsulation layers that improve module efficiency and lifespan. This trend reflects the broader push toward sustainable energy solutions across multiple industries.

Future research directions for this silane derivative include exploring its potential in self-healing materials and smart coatings. Scientists are investigating how the compound's reactive groups might participate in autonomic repair mechanisms when incorporated into polymer matrices. Such innovations could revolutionize maintenance strategies for infrastructure and consumer products while reducing material waste.

For researchers and industrial users seeking alternatives to conventional surface modification agents, Silane, [(1-ethoxyethenyl)oxy]trimethyl- offers distinct advantages. Its balanced reactivity allows for controlled deposition on various substrates while maintaining compatibility with subsequent processing steps. This makes it particularly valuable for multi-step manufacturing processes where intermediate treatments must not compromise final product quality.

Technical literature suggests promising developments in using 18295-66-4 as a precursor molecule for advanced material synthesis. Recent patents describe methods for creating silicon-containing dendrimers and hyperbranched polymers that incorporate this compound as a building block. These architectures show potential for drug delivery systems and catalytic supports due to their well-defined nanostructures.

As industries continue seeking high-performance additives, the versatility of [(1-ethoxyethenyl)oxy]trimethylsilane ensures its ongoing relevance. From improving paint durability to enabling novel material designs, this compound exemplifies how specialty chemicals drive innovation across multiple sectors. Proper understanding of its properties and applications can help engineers and formulators develop next-generation products with enhanced performance characteristics.